molecular formula C12H11N7 B8488794 6-(6-(Pyridin-2-yl)-1,4-dihydro-1,2,4,5-tetrazin-3-yl)pyridin-3-amine

6-(6-(Pyridin-2-yl)-1,4-dihydro-1,2,4,5-tetrazin-3-yl)pyridin-3-amine

Cat. No.: B8488794
M. Wt: 253.26 g/mol
InChI Key: QFHAGORNLISARE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(6-(Pyridin-2-yl)-1,4-dihydro-1,2,4,5-tetrazin-3-yl)pyridin-3-amine is a useful research compound. Its molecular formula is C12H11N7 and its molecular weight is 253.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11N7

Molecular Weight

253.26 g/mol

IUPAC Name

6-(6-pyridin-2-yl-1,4-dihydro-1,2,4,5-tetrazin-3-yl)pyridin-3-amine

InChI

InChI=1S/C12H11N7/c13-8-4-5-10(15-7-8)12-18-16-11(17-19-12)9-3-1-2-6-14-9/h1-7H,13H2,(H,16,17)(H,18,19)

InChI Key

QFHAGORNLISARE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)C2=NNC(=NN2)C3=NC=C(C=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A dry round-bottom flask was charged with 2-cyanopyridine (0.500 g, 4.8 mmol), 5-amino-2-cyanopyridine (0.572 g, 4.8 mmol), and 64% aqueous hydrazine hydrate (0.932 mL, 19.2 mmol). The flask was fitted with a reflux condenser, and the mixture was heated to 90° C. for 12 hr. The reaction mixture was cooled to room temperature. The resulting orange precipitate was isolated by filtration, washed with cold H2O, and dried under vacuum. The crude orange solid was concentrated in vacuo onto deactivated silica gel and chromatographed using a gradient (0-60%) of acetone in hexanes to give 377 mg (1.5 mmol, 31%) of 6-(6-pyridin-2-yl-1,4-dihydro-[1,2,4,5]tetrazin-3-yl)-pyridin-3-ylamine as an orange solid, mp 158-160° C.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.572 g
Type
reactant
Reaction Step One
Quantity
0.932 mL
Type
reactant
Reaction Step One

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